Cas no 1806736-29-7 (Ethyl 3-(bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 3-(bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806736-29-7
• MF: C₁₁H₁₁BrF₃NO₄
• MW: 358.108553171158
• CID: 4834245
• Update Time: 2025-05-20

Ethyl 3-(bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H11BrF3NO4/c1-2-19-8(17)4-6-3-7(5-12)10(16-9(6)18)20-11(13,14)15/h3H,2,4-5H2,1H3,(H,16,18)
• InChI Key： IDUOPPFOQVJSMR-UHFFFAOYSA-N
• SMILES： BrCC1=C(NC(C(=C1)CC(=O)OCC)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 471
• XLogP3: 1.9
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 3-(bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate

Ethyl 3-(bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate: A Comprehensive Overview

Ethyl 3-(bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate, with CAS No. 1806736-29-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and medicinal chemistry. This compound is characterized by its complex structure, which includes a pyridine ring substituted with various functional groups, making it a valuable substrate for drug design and bioactive molecule synthesis. The presence of a bromomethyl group, hydroxyl group, and trifluoromethoxy group introduces unique chemical properties that enhance its potential in diverse applications.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the substitution of functional groups. The bromomethyl group at position 3 imparts electrophilic reactivity, making it a promising candidate for nucleophilic substitution reactions. Meanwhile, the hydroxyl group at position 6 contributes to hydrogen bonding capabilities, which are crucial for improving the compound's solubility and bioavailability. The trifluoromethoxy group at position 2 introduces electron-withdrawing effects, further modulating the electronic properties of the molecule and enhancing its stability.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Ethyl 3-(bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize the synthesis pathway. These methods not only improve yield but also minimize environmental impact, aligning with the principles of green chemistry. The compound's versatility has been demonstrated in its application as an intermediate in the synthesis of bioactive molecules with potential anti-inflammatory and anticancer properties.

In terms of biological activity, Ethyl 3-(bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate has shown promising results in preliminary studies. Its ability to interact with key biological targets, such as enzymes and receptors, suggests its potential as a lead compound in drug discovery programs. For instance, recent research has highlighted its inhibitory effects on certain kinases involved in cancer progression, indicating its role in the development of targeted therapies.

The trifluoromethoxy group plays a pivotal role in modulating the compound's pharmacokinetic properties. This group enhances lipophilicity without compromising solubility, making it an ideal candidate for oral drug delivery systems. Additionally, the bromomethyl group facilitates further chemical modifications, enabling researchers to explore a wide range of derivatives with enhanced therapeutic potential.

Ethyl 3-(bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate has also been utilized in the study of bioisosterism, where structural analogs are designed to improve drug efficacy while reducing side effects. By replacing specific functional groups or altering their positions on the pyridine ring, researchers can generate compounds with tailored biological profiles.

In conclusion, Ethyl 3-(bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure and functional groups make it an excellent substrate for exploring novel therapeutic agents and advancing drug discovery efforts. As research continues to uncover its full potential, this compound is poised to play a significant role in shaping future medical innovations.